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Get Quote

These application notes provide detailed protocols and supporting information for the

localization of G-protein coupled receptor 119 (GPR119) in tissues using

immunohistochemistry (IHC). This document is intended for researchers, scientists, and drug

development professionals interested in the tissue distribution and cellular localization of

GPR119, a promising target for the treatment of type 2 diabetes and obesity.

Introduction
GPR119 is a Gαs-coupled receptor predominantly expressed in pancreatic β-cells and

enteroendocrine L-cells of the gastrointestinal tract.[1] Its activation leads to an increase in

intracellular cyclic AMP (cAMP), stimulating glucose-dependent insulin secretion from the

pancreas and the release of incretin hormones, such as glucagon-like peptide-1 (GLP-1), from

the gut.[2] This dual mechanism of action makes GPR119 an attractive therapeutic target.

Understanding the precise tissue and cellular localization of GPR119 is crucial for elucidating

its physiological roles and for the development of targeted therapeutics.

GPR119 Tissue Distribution
GPR119 expression is highly enriched in the pancreas and the gastrointestinal tract.[3][4]

Quantitative mRNA analysis has demonstrated the highest levels of GPR119 in the pancreas,
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followed by various segments of the intestine.[3]

Quantitative mRNA Expression of GPR119 in Human
Tissues
The following table summarizes the relative mRNA expression levels of GPR119 across a

range of human tissues. The data is compiled from multiple sources to provide a comparative

overview.

Tissue
Relative mRNA Expression
Level

Reference

Pancreas High [3]

- Pancreatic Islets
>10-fold higher than whole

pancreas
[3]

Gastrointestinal Tract

- Duodenum Moderate to High [3]

- Jejunum Moderate [3]

- Ileum Moderate [3]

- Colon Moderate [3]

- Stomach Low to Moderate [3]

Liver Low [4]

Brain Low (in humans) [5]

Skeletal Muscle Low [4]

Note: Expression levels are qualitative summaries from cited literature. For precise

quantification, refer to the original publications.

GPR119 Signaling Pathways
Activation of GPR119 by endogenous ligands (e.g., oleoylethanolamide) or synthetic agonists

initiates a cascade of intracellular signaling events. The primary and most well-characterized

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://www.tandfonline.com/doi/full/10.1080/14728222.2024.2421751
https://pmc.ncbi.nlm.nih.gov/articles/PMC2528830/
https://www.tandfonline.com/doi/full/10.1080/14728222.2024.2421751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway involves the coupling to the stimulatory G-protein, Gαs. However, evidence also

suggests potential coupling to other G-proteins and β-arrestin-mediated pathways.

GPR119 Signaling Cascade
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GPR119 Signaling Pathways

Immunohistochemistry Protocol for GPR119
This protocol provides a validated method for the detection of GPR119 in formalin-fixed,

paraffin-embedded (FFPE) tissue sections.
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Reagents and Materials
Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer: 10 mM Sodium Citrate, pH 6.0

Wash Buffer: Phosphate Buffered Saline with 0.05% Tween-20 (PBST)

Blocking Buffer: 5% Normal Goat Serum in PBST

Primary Antibody: Rabbit anti-GPR119 polyclonal antibody (validated for IHC)

Secondary Antibody: Goat anti-rabbit IgG (HRP-conjugated)

DAB Substrate Kit

Hematoxylin (counterstain)

Mounting Medium

Experimental Workflow
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IHC Experimental Workflow
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Detailed Protocol
Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 x 5 minutes.

Immerse in 100% Ethanol: 2 x 3 minutes.

Immerse in 95% Ethanol: 1 x 3 minutes.

Immerse in 70% Ethanol: 1 x 3 minutes.

Rinse with deionized water.

Antigen Retrieval:

Preheat Antigen Retrieval Buffer (10 mM Sodium Citrate, pH 6.0) to 95-100°C.

Immerse slides in the preheated buffer and incubate for 20 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides in PBST: 3 x 5 minutes.

Blocking:

Incubate sections with Blocking Buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Dilute the primary anti-GPR119 antibody in Blocking Buffer. The optimal dilution should be

determined empirically, but a starting point of 1:200 to 1:500 is recommended.

Incubate sections with the diluted primary antibody overnight at 4°C in a humidified

chamber.

Secondary Antibody Incubation:

Rinse slides in PBST: 3 x 5 minutes.
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Incubate sections with the HRP-conjugated secondary antibody, diluted according to the

manufacturer's instructions, for 1 hour at room temperature.

Detection:

Rinse slides in PBST: 3 x 5 minutes.

Prepare and apply the DAB substrate according to the manufacturer's protocol. Incubate

until the desired brown color develops.

Rinse slides with deionized water.

Counterstaining:

Immerse slides in Hematoxylin for 1-2 minutes.

Rinse with tap water.

"Blue" the sections in running tap water or a bluing agent.

Dehydration and Mounting:

Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%).

Clear in xylene.

Mount with a permanent mounting medium.

Antibody Validation
It is critical to validate the specificity of the primary antibody used for IHC. Recommended

validation strategies include:

Western Blotting: Confirm that the antibody detects a band of the correct molecular weight in

lysates from tissues or cells known to express GPR119.

Positive and Negative Controls: Include tissue sections known to express GPR119 (e.g.,

pancreas) as a positive control and tissues with no or low expression as a negative control.
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Knockout/Knockdown Validation: The gold standard for antibody validation is to use tissues

from a GPR119 knockout or knockdown model, where a significant reduction or absence of

staining should be observed.

Data Interpretation
GPR119 is a membrane-bound protein. Positive staining should be localized to the cell

membrane and/or cytoplasm of specific cell types. In the pancreas, staining is expected in the

islet β-cells. In the intestine, staining should be observed in enteroendocrine cells, particularly

L-cells. The intensity of the staining can provide a semi-quantitative measure of GPR119

expression.

Troubleshooting
Issue Possible Cause Solution

No Staining
Inactive primary or secondary

antibody

Test antibody activity using a

positive control.

Inadequate antigen retrieval
Optimize antigen retrieval time

and temperature.

Incorrect antibody dilution
Perform a titration of the

primary antibody.

High Background Non-specific antibody binding
Increase blocking time or use a

different blocking reagent.

Insufficient washing
Increase the duration and

number of wash steps.

Endogenous peroxidase

activity

Add a peroxidase quenching

step (e.g., 3% H₂O₂ in

methanol) before blocking.

Non-specific Staining
Primary antibody cross-

reactivity

Validate antibody specificity

(see Antibody Validation

section).

High antibody concentration
Use a higher dilution of the

primary antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15604766?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9671963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9671963/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://pubmed.ncbi.nlm.nih.gov/22883930/
https://www.tandfonline.com/doi/full/10.1080/14728222.2024.2421751
https://pmc.ncbi.nlm.nih.gov/articles/PMC2528830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2528830/
https://www.benchchem.com/product/b15604766/docs#application-notes-and-protocols-for-gpr119-immunohistochemistry
https://www.benchchem.com/product/b15604766/docs#application-notes-and-protocols-for-gpr119-immunohistochemistry
https://www.benchchem.com/product/b15604766/docs#application-notes-and-protocols-for-gpr119-immunohistochemistry
https://www.benchchem.com/product/b15604766/docs#application-notes-and-protocols-for-gpr119-immunohistochemistry
https://www.benchchem.com/product/b15604766?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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